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Compound of Interest

Compound Name: (+/-)-Sigmoidin A

CAS No.: 176046-04-1

Cat. No.: B3028233 Get Quote

Executive Summary & Compound Profile
(+/-)-Sigmoidin A (CAS: 176046-04-1) is a bioactive prenylated flavanone originally isolated

from Erythrina sigmoidea.[1] It exhibits significant anti-inflammatory activity (specifically 5-

lipoxygenase inhibition) and antioxidant properties.[2] However, its lipophilic prenyl side chains

render it poorly soluble in aqueous media, presenting a high risk of precipitation during

biological assays.

This protocol details the preparation of stable stock solutions and the subsequent dilution

strategies required to maintain solubility in aqueous buffers (PBS, cell culture media) while

minimizing solvent toxicity.
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Property Value Notes

Molecular Formula C₂₅H₂₈O₆

Molecular Weight 424.49 g/mol

Physical State Off-white to light yellow solid Light sensitive

Primary Solubility DMSO (~13 mg/mL; ~30 mM) Requires sonication/warming

Secondary Solubility Ethanol, Methanol
Good, but solvent volatility

affects concentration accuracy

Aqueous Solubility Negligible
Precipitates immediately in

water without carrier

Critical Handling Directives (Read Before Starting)
The "Hygroscopic DMSO" Trap
Sigmoidin A is highly sensitive to water content during dissolution. Using old, hygroscopic

DMSO (which has absorbed atmospheric moisture) will drastically reduce solubility, leading to

"crash-out" precipitation that is often invisible to the naked eye but devastating to assay

reproducibility.

Rule: Always use anhydrous DMSO (≥99.9%) from a freshly opened bottle or a septum-

sealed vial.

Light & Temperature Sensitivity
As a flavonoid, Sigmoidin A is prone to photo-oxidation.

Rule: Perform all weighing and dissolution steps under low light or in amber vessels.

Rule: Avoid temperatures >40°C during dissolution to prevent prenyl group degradation.

Protocol A: Preparation of Master Stock Solution (10
mM)
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Objective: Create a stable, high-concentration stock solution for long-term storage. Target

Concentration: 10 mM (4.24 mg/mL). Solvent: Anhydrous DMSO.

Materials
(+/-)-Sigmoidin A powder (equilibrated to room temperature).

Anhydrous DMSO (cell culture grade).

Amber glass vials with Teflon-lined caps (1.5 mL or 4 mL).

Ultrasonic water bath.

Step-by-Step Procedure
Equilibration: Remove the product vial from -20°C/-80°C storage and allow it to warm to

room temperature inside a desiccator (approx. 30 mins). Opening a cold vial introduces

condensation.

Weighing: Weigh 1.0 mg of Sigmoidin A into a sterile amber glass vial.

Calculation: 1.0 mg / 424.49 g/mol = 2.35 µmol.

Solvent Addition: Add 235.6 µL of Anhydrous DMSO to the vial to achieve exactly 10 mM.

Note: If weighing a different mass, use the formula:

Dissolution (Critical):

Vortex vigorously for 30 seconds.

Sonication: If visible particles remain, sonicate in a water bath at room temperature for 2–5

minutes.

Warming: If solution is not clear, warm gently to 37°C for 5 minutes. Do not exceed 40°C.

Inspection: Hold the vial up to a light source. The solution must be perfectly clear and

yellow/amber. Any turbidity indicates incomplete dissolution.
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Storage Workflow
Do not store the stock in the working vial.

Aliquot the 10 mM stock into small volumes (e.g., 20–50 µL) in PCR tubes or amber

microcentrifuge tubes.

Store at -80°C (stable for 6 months) or -20°C (stable for 1 month).

Avoid freeze-thaw cycles. Use one aliquot per experiment and discard the remainder.

Protocol B: Preparation of Working Solutions (In
Vitro)
Objective: Dilute the stock into assay media without precipitating the compound or killing cells

with DMSO. Constraint: Final DMSO concentration must be

(v/v) for most cell lines, or

for sensitive primary cells.

The "Intermediate Dilution" Method
Directly adding 100% DMSO stock to cell media often causes local precipitation at the point of

contact. Use an intermediate step.

Example: Preparing a 10 µM Assay Solution (Final Volume 10 mL)

Thaw: Thaw a 10 mM stock aliquot at 37°C; vortex to ensure homogeneity.

Intermediate Stock (100x): Dilute the 10 mM stock 1:10 in pure DMSO or Ethanol to create a

1 mM Intermediate Stock.

Why? It is easier to pipet larger volumes accurately, and it keeps the compound solubilized

before the "water shock."

Final Dilution: Add 100 µL of the 1 mM Intermediate Stock dropwise to 10 mL of warm culture

medium (37°C) while vortexing the medium.
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Final Concentration: 10 µM Sigmoidin A.

Final DMSO Content: 1.0% (If this is too high, start with a higher concentration stock or

use a 1000x dilution step).

Optimized 1000x Dilution Scheme (Low DMSO) To achieve 0.1% DMSO:

Use the 10 mM Master Stock directly.

Add 1 µL of 10 mM Stock to 1 mL of Medium.

Result: 10 µM Sigmoidin A, 0.1% DMSO.

Visual Workflow
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Caption: Workflow for generating stable 10 mM Master Stock and subsequent working

solutions.

Quality Control & Troubleshooting
Precipitation Check (The "Crystal Test")
Before applying to cells, perform a dummy dilution in a clear tube.

Prepare the working solution as intended.

Incubate at 37°C for 30 minutes.

Centrifuge at 10,000 x g for 5 minutes.

Inspect the pellet. If a visible pellet or opacity exists, the compound has crashed out.
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Solution: Reduce concentration or add a solubilizing agent like BSA (Bovine Serum

Albumin) to the media, which can bind flavonoids and improve solubility.

Biological Validation
Since Sigmoidin A is a 5-LOX inhibitor, a functional validation can be performed using a simple

DPPH antioxidant assay if HPLC is unavailable.

DPPH Assay: Mix working solution with DPPH (purple). Rapid decolorization to yellow

confirms the compound is in solution and active.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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